Cas no 1805236-51-4 (2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805236-51-4
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4810132
• Update Time: 2025-05-23

2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C7H5BrClF2NO/c1-13-5-3(9)2-4(7(10)11)12-6(5)8/h2,7H,1H3
• InChI Key： UMJHLUISMJXECB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine

Professional Introduction to 2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine (CAS No. 1805236-51-4)

2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine, with the CAS number 1805236-51-4, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with bromo, chloro, and difluoromethyl groups, along with a methoxy group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>pyridine scaffold is widely recognized for its versatility in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of< strong>bromo and< strong>chloro substituents enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. These reactions are pivotal in constructing more complex structures, including pharmacophores that exhibit desirable biological activities.

The< strong>difluoromethyl group is another critical feature of this compound, contributing to its pharmacological profile. Difluoromethyl groups are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. Recent studies have highlighted the role of< strong>difluoromethyl containing compounds in the development of antiviral, anticancer, and anti-inflammatory agents. For instance, derivatives of this class have shown promising activity against certain enzymatic targets by modulating their electronic properties.

The< strong>methoxy group at the 3-position of the pyridine ring further influences the electronic distribution and reactivity of the molecule. Methoxy groups are commonly used in drug design to enhance solubility, reduce lipophilicity, and improve metabolic profiles. In the context of< strong>2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine, this substituent may play a role in fine-tuning the compound's interaction with biological targets, thereby optimizing its pharmacological effects.

In recent years, there has been a growing interest in leveraging computational methods and high-throughput screening techniques to identify novel drug candidates derived from< strong>pyridine-based scaffolds. The structural motifs present in< strong>2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine align well with these approaches, as they provide a rich framework for chemical modification and functionalization. Researchers have utilized this compound as a starting point for generating libraries of derivatives that can be screened for biological activity against various disease targets.

The synthesis of< strong>2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine involves multi-step organic transformations that highlight its synthetic utility. The bromination and chlorination steps are typically performed using halogenating agents under controlled conditions to ensure regioselectivity. Subsequent introduction of the< strong>difluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. Finally, methoxylation is often carried out using nucleophilic aromatic substitution or metal-mediated coupling strategies.

The pharmacological potential of< strong>2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The combination of< strong>bromo,< strong>chloro, and< strong>difluoromethyl substituents appears to confer unique properties that enhance binding affinity and selectivity towards these targets.

In addition to its applications in drug discovery, this compound has also been utilized as a building block for materials science research. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and sensor development. The presence of multiple functional groups in< strong>2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine makes it a versatile precursor for synthesizing metal complexes with tailored properties.

The future directions for research involving< strong>2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine are promising, with ongoing efforts focused on expanding its chemical space through innovative synthetic methodologies. Advances in flow chemistry and biocatalysis may provide new opportunities for producing derivatives under greener conditions while maintaining high yields and purity. Furthermore, computational modeling techniques will continue to play a crucial role in guiding the design of next-generation compounds based on this scaffold.

In conclusion,< strong>2-Bromo-4-chloro-6-(difluoromethyl)-3-methoxypyridine(CAS No. 1805236-51-4) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an attractive intermediate for constructing bioactive molecules, while its synthetic accessibility allows for extensive modifications and functionalizations. As research progresses, this compound is expected to contribute further to advancements in drug discovery and material innovation.